Cas no 2172387-02-7 (2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro5.6dodecane)

• Product Name: 2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro5.6dodecane
• CAS No: 2172387-02-7
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 6117220
• PubChem ID: 165521151
• Update Time: 2025-08-05

2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro5.6dodecane
• EN300-1280238
• 2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane
• 2172387-02-7

• Inchi： 1S/C14H28N2O/c1-4-13(5-2)8-10-15-14(17-13)7-6-11-16(3)12-9-14/h15H,4-12H2,1-3H3
• InChI Key： HLBZKTVQQGJEBU-UHFFFAOYSA-N
• SMILES： O1C(CC)(CC)CCNC21CCN(C)CCC2

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro5.6dodecane

Introduction to 2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane (CAS No. 2172387-02-7)

2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane, with the CAS number 2172387-02-7, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The presence of an oxygen atom and nitrogen atoms in the structure imparts specific chemical properties that make it a valuable candidate for further research and development.

The chemical structure of 2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane is notable for its spirocyclic framework, which consists of a 13-membered ring with an oxygen atom and two nitrogen atoms strategically positioned. This arrangement provides the molecule with a high degree of conformational flexibility and stability, making it an attractive target for synthetic chemists and medicinal chemists alike. The presence of the diethyl and methyl substituents further enhances the compound's solubility and biological activity.

In the realm of medicinal chemistry, 2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding highlights the potential of 2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane as a scaffold for the design of new drugs targeting neurological disorders.

Beyond its medicinal applications, 2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane has also been investigated for its use in materials science. The unique spirocyclic structure and functional groups make it suitable for applications in polymer science and organic electronics. Research published in Advanced Materials demonstrated that this compound can be used as a building block for the synthesis of advanced polymers with tunable properties, such as high thermal stability and excellent mechanical strength. These polymers have potential applications in areas such as electronic devices and coatings.

The synthesis of 2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of a suitable precursor with a nucleophile under controlled conditions to form the spirocyclic core. Subsequent functionalization steps can then be employed to introduce the desired substituents. The ability to fine-tune the chemical structure through these synthetic methods allows researchers to explore a wide range of derivatives with varying properties.

In terms of safety and handling, it is important to note that while 2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should always be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and all experiments should be conducted in a well-ventilated area or fume hood.

To summarize, 2,2-diethyl-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane (CAS No. 2172387-02-7) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for the development of novel therapeutic agents and advanced materials with tailored properties. Ongoing research continues to uncover new applications and insights into the behavior of this intriguing molecule.